Cas no 220580-85-8 (4-Iodo-5-phenyloxazole)

• Product Name: 4-Iodo-5-phenyloxazole
• CAS No: 220580-85-8
• MF: C₉H₆INO
• MW: 271.054514408112
• CID: 1091497
• PubChem ID: 10778498
• Update Time: 2025-07-02

4-Iodo-5-phenyloxazole Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-phenyloxazole
• 4-iodo-5-phenyl-1,3-oxazole
• A911219
• 220580-85-8

• Inchi： 1S/C9H6INO/c10-9-8(12-6-11-9)7-4-2-1-3-5-7/h1-6H
• InChI Key： LNJJJCCSNMFYDY-UHFFFAOYSA-N
• SMILES： IC1=C(C2C=CC=CC=2)OC=N1

Computed Properties

• Exact Mass: 270.94941g/mol
• Monoisotopic Mass: 270.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

4-Iodo-5-phenyloxazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-Iodo-5-phenyloxazole

Comprehensive Overview of 4-Iodo-5-phenyloxazole (CAS No. 220580-85-8): Properties, Applications, and Research Insights

4-Iodo-5-phenyloxazole (CAS No. 220580-85-8) is a halogenated heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This iodo-substituted oxazole derivative is characterized by its unique molecular structure, combining a phenyl ring with an oxazole core functionalized by an iodine atom at the 4-position. Its chemical formula C9H6INO and molecular weight of 271.06 g/mol make it a versatile intermediate in organic synthesis.

The compound's iodine moiety plays a pivotal role in its reactivity, enabling diverse cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. Researchers frequently utilize 4-Iodo-5-phenyloxazole as a building block for fluorescent materials, OLED precursors, and bioactive molecule synthesis. Recent studies highlight its potential in developing therapeutic agents, particularly in kinase inhibitor design and antimicrobial compounds, aligning with current trends in drug discovery and precision medicine.

From a material science perspective, this compound contributes to advancements in organic electronics. Its rigid oxazole scaffold enhances thermal stability, while the phenyl-iodine combination facilitates π-electron delocalization—a sought-after property for optoelectronic applications. Industry reports indicate growing demand for such high-performance materials in flexible displays and energy storage devices, addressing modern needs for sustainable technologies.

Synthetic protocols for 4-Iodo-5-phenyloxazole typically involve cyclization reactions of appropriately functionalized precursors or halogenation of pre-formed oxazoles. Analytical characterization via NMR spectroscopy (¹H, ¹³C), mass spectrometry, and X-ray crystallography confirms its structural integrity. The compound's solubility profile—moderate in polar organic solvents like DMSO and THF but poor in water—guides its handling and application strategies.

Recent patent analyses reveal innovative uses of CAS 220580-85-8 in photocatalysis and metal-organic frameworks (MOFs), reflecting the compound's adaptability to green chemistry initiatives. Environmental considerations drive research into its biodegradation pathways and eco-friendly derivatives, responding to regulatory demands for safer chemicals.

Quality control standards for 4-Iodo-5-phenyloxazole emphasize ≥95% purity (HPLC), with strict limits on heavy metal contaminants. Storage recommendations typically suggest argon atmosphere protection at -20°C to prevent iodine dissociation. These protocols ensure consistency for high-throughput screening in drug development pipelines.

Emerging applications explore its role in bioimaging probes, leveraging the iodine's radiopacity for diagnostic contrast agents. This aligns with the healthcare sector's focus on theranostic platforms that combine diagnosis and therapy. Computational studies of its electronic properties further enable machine learning-assisted material design—a cutting-edge intersection of computational chemistry and AI-driven discovery.

The global market for specialty oxazole derivatives shows steady growth (CAGR ~6.2%), fueled by pharmaceutical outsourcing and academic research grants. Suppliers increasingly provide custom synthesis services for CAS 220580-85-8, offering isotope-labeled versions (e.g., ¹³C, ¹⁵N) for mechanistic studies. Such trends reflect the compound's expanding role in multidisciplinary research.

Future directions may exploit its supramolecular interactions for nanotechnology applications or modify its pharmacophore for targeted drug delivery systems. Continuous innovation in catalytic methodologies promises more efficient production routes, reducing costs for large-scale applications while maintaining reaction selectivity—a critical factor for industrial adoption.